Cas no 156737-65-4 (2-Propanol, 1-(hexadecyloxy)-3-(4-methoxyphenoxy)-, (2R)-)
156737-65-4 structure
Product name:2-Propanol, 1-(hexadecyloxy)-3-(4-methoxyphenoxy)-, (2R)-
2-Propanol, 1-(hexadecyloxy)-3-(4-methoxyphenoxy)-, (2R)- Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL7171686
- DTXSID10439120
- 156737-65-4
- 2-Propanol, 1-(hexadecyloxy)-3-(4-methoxyphenoxy)-, (2R)-
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- Inchi： InChI=1S/C26H46O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-29-22-24(27)23-30-26-19-17-25(28-2)18-20-26/h17-20,24,27H,3-16,21-23H2,1-2H3/t24-/m1/s1
- InChI Key： XNTHFVKFSCTXNY-XMMPIXPASA-N
Computed Properties
- Exact Mass: 422.33960994Da
- Monoisotopic Mass: 422.33960994Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 21
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.9Ų
- XLogP3: 8.8
2-Propanol, 1-(hexadecyloxy)-3-(4-methoxyphenoxy)-, (2R)- Related Literature
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2. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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Lu Mao,Hardy Sze On Chan RSC Adv., 2012,2, 10610-10617
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4. Book reviews
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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